Cas no 1399659-91-6 (3-(5-Formyl-furan-2-ylmethoxy)-benzoic acid methyl ester)

• Product Name: 3-(5-Formyl-furan-2-ylmethoxy)-benzoic acid methyl ester
• CAS No: 1399659-91-6
• MF: C₁₄H₁₂O₅
• MW: 260.242084503174
• CID: 5208891
• Update Time: 2025-06-09

3-(5-Formyl-furan-2-ylmethoxy)-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-(5-Formyl-furan-2-ylmethoxy)-benzoic acid methyl ester

• Inchi： 1S/C14H12O5/c1-17-14(16)10-3-2-4-11(7-10)18-9-13-6-5-12(8-15)19-13/h2-8H,9H2,1H3
• InChI Key： AGCOWGKHLGSBTK-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC(OCC2=CC=C(C=O)O2)=C1

Computed Properties

• Exact Mass: 260.068
• Monoisotopic Mass: 260.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.7A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 3-(5-Formyl-furan-2-ylmethoxy)-benzoic acid methyl ester

3-(5-Formyl-furan-2-ylmethoxy)-benzoic acid methyl ester: A Comprehensive Overview

The compound 3-(5-Formyl-furan-2-ylmethoxy)-benzoic acid methyl ester, identified by the CAS number 1399659-91-6, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of aromatic esters, characterized by its unique structure that combines a benzoic acid methyl ester moiety with a furan derivative. The presence of the formyl group on the furan ring adds complexity to its chemical properties, making it an intriguing subject for research.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The benzoic acid methyl ester group is known for its versatility in chemical reactions, making it a valuable component in synthesizing bioactive molecules. Additionally, the furan ring, with its conjugated double bonds, contributes to the compound's stability and reactivity. The formyl group further enhances the compound's functionality by introducing electron-withdrawing effects, which can influence its interaction with biological systems.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The key steps involve the formation of the furan derivative followed by its coupling with the benzoic acid methyl ester moiety. Researchers have explored various methodologies to optimize this synthesis, including the use of catalytic systems and microwave-assisted reactions. These advancements have not only improved the yield but also reduced the reaction time, making it more feasible for large-scale production.

The applications of 3-(5-Formyl-furan-2-ylmethoxy)-benzoic acid methyl ester are diverse and span across multiple disciplines. In pharmacology, this compound has shown promise as a lead molecule in the development of anti-inflammatory and antioxidant agents. Its ability to modulate cellular pathways involved in inflammation makes it a potential candidate for treating conditions such as arthritis and neurodegenerative diseases.

In material science, this compound has been investigated for its role in creating advanced materials with unique electronic properties. The combination of the aromatic ring and the formyl group enables the formation of self-assembled monolayers, which are crucial in nanotechnology applications. Recent research has demonstrated its potential in enhancing the performance of organic semiconductors used in flexible electronics.

Moreover, this compound has found applications in analytical chemistry as a chiral resolving agent. Its ability to induce asymmetry in otherwise symmetric environments has made it invaluable in enantioselective synthesis and chiral recognition processes. This property is particularly useful in pharmaceuticals where enantiomeric purity is critical.

The latest research on this compound has focused on understanding its interaction with biological systems at a molecular level. Advanced computational techniques such as molecular docking and dynamics simulations have provided insights into how this compound binds to target proteins. These studies have revealed that the formyl group plays a pivotal role in determining binding affinity and selectivity.

In conclusion, 3-(5-Formyl-furan-2-ylmethoxy)-benzoic acid methyl ester is a multifaceted compound with immense potential across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations. As research continues to uncover new aspects of this molecule, its role in advancing science and technology is expected to grow significantly.